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Compound of Interest

Compound Name: ETP-45835

Cat. No.: B1150247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

ETP-45835, a potent and selective inhibitor of MAP kinase-interacting serine/threonine-protein

kinase 1 (MNK1) and MNK2. Accurate preparation of stock solutions is critical for ensuring

reproducible and reliable experimental results.

Introduction
ETP-45835 is a small molecule inhibitor that targets MNK1 and MNK2, kinases that play a

crucial role in the regulation of mRNA translation and protein synthesis.[1] These kinases are

downstream effectors of the MAPK and PI3K/Akt signaling pathways and act by

phosphorylating the eukaryotic initiation factor 4E (eIF4E). Dysregulation of the MNK-eIF4E

axis has been implicated in the development and progression of various cancers, making ETP-
45835 a valuable tool for cancer research and drug development.

Quantitative Data Summary
The following table summarizes the key quantitative data for ETP-45835 dihydrochloride.
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Property Value Source

Molecular Weight 301.21 g/mol [2]

Formula C₁₃H₁₆N₄·2HCl [2]

Purity ≥99%

Solubility in Water Soluble to 100 mM

Solubility in Water (alternative) <30.12 mg/mL [2]

IC₅₀ (MNK1) 646 nM [1]

IC₅₀ (MNK2) 575 nM [1]

Experimental Protocols
Materials

ETP-45835 dihydrochloride powder

Sterile, nuclease-free Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free deionized water

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ETP-45835 in DMSO.
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated balance.

Carefully weigh the desired amount of ETP-45835 dihydrochloride powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.01 mg of the compound (see

calculation below).

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 301.21 g/mol = 0.00301 g = 3.01 mg

Dissolving the Compound:

Add the appropriate volume of sterile DMSO to the tube containing the ETP-45835
powder. For a 10 mM solution from 3.01 mg, add 1 mL of DMSO.

Cap the tube tightly.

Vortex the solution for 1-2 minutes until the powder is completely dissolved.

If necessary, briefly sonicate the solution in a water bath to aid dissolution.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for Preparing a 10 mM Stock Solution in Water
ETP-45835 dihydrochloride is also soluble in water.
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Aseptic Technique: Work in a sterile environment.

Weighing the Compound:

As described in section 3.2.2, weigh out the desired amount of ETP-45835
dihydrochloride. For 1 mL of a 10 mM stock, use 3.01 mg.

Dissolving the Compound:

Add the appropriate volume of sterile, nuclease-free water to the tube.

Vortex thoroughly until the compound is fully dissolved. Gentle warming to 37°C can assist

in solubilization.

Aliquoting and Storage:

Aliquot the aqueous stock solution into single-use volumes.

Store at -20°C or -80°C.

Note: The choice of solvent (DMSO or water) will depend on the specific requirements of the

downstream application and the tolerance of the experimental system to the solvent.

Signaling Pathway and Experimental Workflow
ETP-45835 Mechanism of Action
ETP-45835 inhibits MNK1 and MNK2, which are key kinases in the regulation of protein

synthesis. These kinases are activated by upstream signaling pathways such as the MAPK

(RAS-RAF-MEK-ERK) and p38 MAPK pathways. Once activated, MNK1/2 phosphorylate

eIF4E, a critical step for the translation of specific mRNAs involved in cell proliferation, survival,

and oncogenesis. By inhibiting MNK1/2, ETP-45835 prevents the phosphorylation of eIF4E,

thereby suppressing the translation of these key proteins.
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ETP-45835 inhibits MNK1/2, preventing eIF4E phosphorylation.

Experimental Workflow: Stock Solution Preparation and
Use
The following diagram illustrates the general workflow from receiving the powdered compound

to its use in a cell-based assay.
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Stock Solution Preparation

Experimental Use

1. Weigh ETP-45835
Powder
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3. Vortex/Sonicate
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Workflow for preparing and using ETP-45835 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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